(1-Cyclobutylpiperidin-3-yl)methanamine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves condensation reactions . For example, a related compound was synthesized at ambient temperature by a condensation reaction between 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and 2-pyridinecarboxaldehyde in methanol using magnesium sulfate as a drying agent .Scientific Research Applications
Asymmetric Synthesis and Chemical Characterization
The asymmetric synthesis of a series of 2-(1-aminoalkyl) piperidines, including derivatives of (1-Cyclobutylpiperidin-3-yl)methanamine, demonstrates the utility of this compound in the synthesis of complex aminoalkyl piperidines. This research provides a foundation for further exploration of this compound's applications in asymmetric synthesis, highlighting its versatility and potential in organic chemistry (Froelich et al., 1996).
Biased Agonists for Therapeutic Research
The development of novel aryloxyethyl derivatives of 1-(1-Benzoylpiperidin-4-yl)methanamine as serotonin 5-HT1A receptor-biased agonists showcases the potential of similar compounds for pharmaceutical research. These derivatives demonstrate robust antidepressant-like activity, suggesting a pathway for the development of new therapeutic agents targeting mental health disorders (Sniecikowska et al., 2019).
Material Science and Novel Compound Synthesis
Research into 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine compounds, achieved through high-yield reactions and characterized by various spectroscopic techniques, illustrates the compound's relevance in material science. Such studies contribute to the expanding library of chemical entities with potential applications in material synthesis and characterization (Shimoga et al., 2018).
Antimicrobial and Antifungal Activity
The synthesis and evaluation of various methanamine derivatives, including 1-(1H-Benzotriazol-1-yl)-1-Substituted Phenyl Methanamine, for their antibacterial and antifungal activities present an important aspect of medical research. These compounds offer potential for the development of new antimicrobial agents, showcasing the importance of (1-Cyclobutylpiperidin-3-yl)methanamine derivatives in addressing global health challenges (Visagaperumal et al., 2010).
properties
IUPAC Name |
(1-cyclobutylpiperidin-3-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2/c11-7-9-3-2-6-12(8-9)10-4-1-5-10/h9-10H,1-8,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOAAVCSXHJSFGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)N2CCCC(C2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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